Cas no 2137577-90-1 (2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl-)

• Product Name: 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl-
• CAS No: 2137577-90-1
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• CID: 5256260
• Update Time: 2025-05-28

2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl-

• Inchi： 1S/C10H21N3/c1-12-5-2-10(3-6-12)8-13(9-10)7-4-11/h2-9,11H2,1H3
• InChI Key： BUFRMMOJEHCAAU-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C)CC2)CN1CCN

Additional information on 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl-

Comprehensive Overview of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl- (CAS No. 2137577-90-1)

The compound 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl- (CAS No. 2137577-90-1) is a structurally unique and pharmacologically significant molecule that has garnered attention in the fields of medicinal chemistry and drug discovery. Its spirocyclic core and diazaspiro architecture make it a valuable scaffold for designing novel therapeutics, particularly in targeting central nervous system (CNS) disorders and GPCR (G-protein-coupled receptor) modulation. Researchers are increasingly exploring its potential due to its ability to enhance blood-brain barrier (BBB) penetration and improve drug-like properties.

One of the most searched questions in the context of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl- revolves around its synthetic routes and structure-activity relationships (SAR). The compound's spiro[3.5]nonane framework introduces rigidity, which is critical for achieving selective binding to biological targets. Recent studies highlight its utility in developing next-generation antidepressants and neuroprotective agents, aligning with the growing demand for innovative treatments for mental health conditions. Its N-methyl-ethanamine side chain further enhances its pharmacokinetic profile, making it a candidate for oral bioavailability optimization.

In the realm of AI-driven drug discovery, 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl- has emerged as a promising lead compound. Computational models predict its high affinity for serotonin receptors, a hotspot for neurological research. This aligns with trending searches on machine learning in chemistry and virtual screening techniques. The compound's low toxicity profile and metabolic stability further underscore its potential for clinical translation, addressing the industry's focus on safer therapeutics.

Another key area of interest is the compound's role in fragment-based drug design (FBDD). Its diazaspiro motif serves as a versatile building block for constructing highly selective inhibitors, particularly in oncology and inflammatory diseases. Researchers are actively investigating its derivatives to exploit its 3D structural diversity, a trend reflected in the rising popularity of searches related to 3D pharmacophores and scaffold hopping.

From an industrial perspective, 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl- is gaining traction in patent applications and collaborative research initiatives. Its scalable synthesis and compatibility with green chemistry principles make it an attractive candidate for sustainable pharmaceutical production. This resonates with the increasing emphasis on environmentally friendly synthesis and cost-effective manufacturing in the chemical industry.

In summary, 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N-methyl- (CAS No. 2137577-90-1) represents a multifaceted tool for modern drug development. Its unique molecular architecture, combined with its applicability across diverse therapeutic areas, positions it as a compound of significant scientific and commercial interest. As research progresses, it is poised to address critical gaps in precision medicine and targeted therapy, meeting the evolving needs of both academia and industry.